Cas no 872682-06-9 (1H-Indazole, 3-(4-methylphenyl)-1-[(2-methylphenyl)methyl]-)

• Product Name: 1H-Indazole, 3-(4-methylphenyl)-1-[(2-methylphenyl)methyl]-
• CAS No: 872682-06-9
• MF: C₂₂H₂₀N₂
• MW: 312.407605171204
• CID: 658294
• PubChem ID: 69057711
• Update Time: 2025-04-19

1H-Indazole, 3-(4-methylphenyl)-1-[(2-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 3-(4-methylphenyl)-1-[(2-methylphenyl)methyl]-
• 3-(4-methylphenyl)-1-[(2-methylphenyl)methyl]indazole
• DTXSID40739620
• 3-(4-Methylphenyl)-1-[(2-methylphenyl)methyl]-1H-indazole
• SCHEMBL4476028
• 872682-06-9

• Inchi： 1S/C22H20N2/c1-16-11-13-18(14-12-16)22-20-9-5-6-10-21(20)24(23-22)15-19-8-4-3-7-17(19)2/h3-14H,15H2,1-2H3
• InChI Key： LEBDZTKVBKFWNG-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2C)C2C=CC=CC=2C(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 312.162648646g/mol
• Monoisotopic Mass: 312.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 17.8Ų